Cas no 885590-98-7 (1,3-Dioxolane, 2-(2,3-difluoro-4-iodophenyl)-)

• Product Name: 1,3-Dioxolane, 2-(2,3-difluoro-4-iodophenyl)-
• CAS No: 885590-98-7
• MF: C₉H₇F₂IO₂
• MW: 312.051962137222
• CID: 4292801
• PubChem ID: 24773973
• Update Time: 2025-06-09

1,3-Dioxolane, 2-(2,3-difluoro-4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-(2,3-difluoro-4-iodophenyl)-
• 2-(2,3-Difluoro-4-iodophenyl)[1,3]dioxolane
• 885590-98-7
• 2-(2,3-difluoro-4-iodophenyl)-1,3-dioxolane
• MFCD31619375
• E94820
• CS-0193393
• SCHEMBL5107786

• Inchi： 1S/C9H7F2IO2/c10-7-5(9-13-3-4-14-9)1-2-6(12)8(7)11/h1-2,9H,3-4H2
• InChI Key： AMBAWEYGYCGAIK-UHFFFAOYSA-N
• SMILES： O1CCOC1C1=CC=C(I)C(F)=C1F

Computed Properties

• Exact Mass: 311.94588Da
• Monoisotopic Mass: 311.94588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 1,3-Dioxolane, 2-(2,3-difluoro-4-iodophenyl)-

1,3-Dioxolane, 2-(2,3-difluoro-4-iodophenyl)- (CAS No. 885590-98-7): An Overview and Recent Advances

1,3-Dioxolane, 2-(2,3-difluoro-4-iodophenyl)- (CAS No. 885590-98-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its 2-(2,3-difluoro-4-iodophenyl) substituent, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The 1,3-dioxolane ring is a five-membered cyclic ether that is known for its stability and reactivity. The presence of the 2-(2,3-difluoro-4-iodophenyl) group imparts additional complexity and functionality to the molecule, making it a key building block in the development of novel compounds with potential therapeutic applications. The iodine atom in the 2-(2,3-difluoro-4-iodophenyl) substituent is particularly noteworthy as it can be readily substituted or eliminated in subsequent synthetic steps, providing flexibility in the design of target molecules.

Recent research has highlighted the importance of 1,3-Dioxolane, 2-(2,3-difluoro-4-iodophenyl)- in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as an intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases. The 2-(2,3-difluoro-4-iodophenyl) substituent was found to enhance the binding affinity and selectivity of these inhibitors, thereby improving their therapeutic potential.

In another study, researchers at a leading pharmaceutical company explored the use of 1,3-Dioxolane, 2-(2,3-difluoro-4-iodophenyl)- in the development of novel antiviral agents. The compound's unique structure allowed for the synthesis of derivatives with enhanced antiviral activity against a range of viral pathogens. The 1,3-dioxolane ring provided stability to the molecule, while the 2-(2,3-difluoro-4-iodophenyl) group contributed to its pharmacological properties.

The synthetic versatility of 1,3-Dioxolane, 2-(2,3-difluoro-4-iodophenyl)- has also been leveraged in the field of materials science. A recent publication in Advanced Materials reported the use of this compound as a precursor for the synthesis of functional polymers with tunable properties. The ability to introduce various functional groups through the iodine atom has opened up new possibilities for designing materials with specific performance characteristics.

From a safety and regulatory perspective, 1,3-Dioxolane, 2-(2,3-difluoro-4-iodophenyl)- is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, it is important to adhere to established guidelines for storage and disposal to ensure environmental and occupational safety.

In conclusion, 1,3-Dioxolane, 2-(2,3-difluoro-4-iodophenyl)- (CAS No. 885590-98-7) is a highly valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structure and functional groups make it an essential building block for the development of novel bioactive compounds and advanced materials. Ongoing research continues to uncover new possibilities for its use in various scientific and industrial fields.